Cas no 124666-05-3 (4-fluoropyridin-1-ium-1-olate)

• Product name: 4-fluoropyridin-1-ium-1-olate
• CAS No: 124666-05-3
• MF: C₅H₄NOF
• MW: 113.08976
• MDL: MFCD17018658
• CID: 103697
• PubChem ID: 45079942

4-fluoropyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-fluoro-,1-oxide
• 4-fluoro-1-oxidopyridin-1-ium
• 4-Fluoropyridine 1-oxide
• Pyridine, 4-fluoro-, 1-oxide (9CI)
• 4-fluoropyridin-1-ium-1-olate
• SCHEMBL3737580
• AKOS025291033
• AS-34163
• 4-Fluoropyridine-N-oxide
• PB19565
• MFCD17018658
• 124666-05-3
• 4-Fluoropyridine1-oxide
• PYRIDINE, 4-FLUORO, 1-OXIDE
• pyridine, 4-fluoro-, 1-oxide
• 4-Fluoro-pyridine-N-oxide

• MDL： MFCD17018658
• Inchi： InChI=1S/C5H4FNO/c6-5-1-3-7(8)4-2-5/h1-4H
• InChI Key： FJRXJYYAEVHIDK-UHFFFAOYSA-N
• SMILES： C1=C(C=C[N+](=C1)[O-])F

Computed Properties

• Exact Mass: 113.02772
• Monoisotopic Mass: 113.027691913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94

Additional information on 4-fluoropyridin-1-ium-1-olate

Recent Advances in the Study of 4-fluoropyridin-1-ium-1-olate (CAS: 124666-05-3) in Chemical Biology and Pharmaceutical Research

The compound 4-fluoropyridin-1-ium-1-olate (CAS: 124666-05-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine structure, has demonstrated promising applications in drug discovery, medicinal chemistry, and biochemical studies. Recent studies have explored its potential as a versatile building block for the synthesis of novel bioactive molecules, owing to its ability to participate in diverse chemical reactions and its favorable pharmacokinetic properties.

One of the key areas of interest is the role of 4-fluoropyridin-1-ium-1-olate in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have synthesized derivatives of this compound to evaluate their inhibitory effects on specific kinase pathways. Preliminary results indicate that fluorinated pyridine derivatives exhibit enhanced binding affinity and selectivity, making them valuable candidates for further optimization in drug development.

In addition to its applications in kinase inhibition, 4-fluoropyridin-1-ium-1-olate has been investigated for its potential as a fluorinating agent in organic synthesis. The presence of the fluorine atom in the pyridine ring offers unique electronic and steric properties, which can influence the reactivity and stability of the resulting compounds. Recent studies have demonstrated its utility in the synthesis of fluorinated analogs of biologically active molecules, which often exhibit improved metabolic stability and bioavailability compared to their non-fluorinated counterparts.

Another noteworthy development is the use of 4-fluoropyridin-1-ium-1-olate in the design of prodrugs. Prodrug strategies are increasingly employed to enhance the delivery and efficacy of therapeutic agents. Researchers have explored the incorporation of this compound into prodrug systems, where it serves as a masking group that can be enzymatically or chemically cleaved to release the active drug. This approach has shown promise in improving the solubility and tissue penetration of poorly bioavailable drugs, particularly in the context of central nervous system (CNS) therapeutics.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the physicochemical properties of 4-fluoropyridin-1-ium-1-olate. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and stability under various conditions. These studies have provided valuable insights into the compound's behavior in biological systems, aiding in the rational design of derivatives with optimized pharmacological profiles.

Despite these promising developments, challenges remain in the widespread application of 4-fluoropyridin-1-ium-1-olate. Issues such as synthetic scalability, potential toxicity, and metabolic stability need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound in therapeutic applications.

In conclusion, 4-fluoropyridin-1-ium-1-olate (CAS: 124666-05-3) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore its potential as a key player in the development of next-generation therapeutics. Continued exploration of its chemistry and biological interactions will undoubtedly yield further innovations in drug discovery and development.